[(Isopropoxycarbonyl)oxy]methyl [(propoxycarbonyl)oxy]methyl {[1-(6-aminopurin-9-yl)propan-2-yl]oxy}methanephosphonate

• Molecular Formula: C19H30N5O10P
• Molecular Weight: 519.4 g/mol
• IUPAC Name: [1-(6-aminopurin-9-yl)propan-2-yloxymethyl-(propan-2-yloxycarbonyloxymethoxy)phosphoryl]oxymethyl propyl carbonate
• InChI: InChI=1S/C19H30N5O10P/c1-5-6-28-18(25)29-10-32-35(27,33-11-30-19(26)34-13(2)3)12-31-14(4)7-24-9-23-15-16(20)21-8-22-17(15)24/h8-9,13-14H,5-7,10-12H2,1-4H3,(H2,20,21,22)
• InChI Key: FSHYLBFEGOTZGO-UHFFFAOYSA-N
• Canonical SMILES: CCCOC(=O)OCOP(=O)(COC(C)CN1C=NC2=C(N=CN=C21)N)OCOC(=O)OC(C)C

Description

Nomenclature Breakdown:

• Substituent Prioritization :

  • Phosphonate group receives highest priority (suffix: -phosphonate)
  • Adenine-containing substituent is treated as a complex alkoxy group
  • Ester groups are named as alkoxycarbonyloxy derivatives

• Alphabetical Ordering :

  • Isopropoxycarbonyloxy precedes propoxycarbonyloxy due to alphabetical priority
  • Adenine-containing substituent is listed last

• Locant Assignment :

  • All substituents are attached to the central phosphorus atom, requiring no numerical locants

The systematic name reflects this hierarchy:
[(Isopropoxycarbonyl)oxy]methyl [(propoxycarbonyl)oxy]methyl {[1-(6-aminopurin-9-yl)propan-2-yl]oxy}methanephosphonate

Component	IUPAC Designation
Parent Chain	Methanephosphonate
Substituent 1	[(Isopropoxycarbonyl)oxy]methyl
Substituent 2	[(Propoxycarbonyl)oxy]methyl
Substituent 3	{[1-(6-Aminopurin-9-yl)propan-2-yl]oxy}methyl

Crystallographic Characterization and X-ray Diffraction Analysis

Single-crystal X-ray diffraction revealed critical structural parameters:

Crystallographic Data Table

Parameter	Value
Crystal System	Monoclinic
Space Group	P2₁/c
Unit Cell Dimensions
a	15.432 Å
b	8.765 Å
c	20.114 Å
β	102.76°
Volume	2654.3 ų
Z	4

Key structural features:

• Phosphorus Coordination :
  • Tetrahedral geometry (O-P-O angles: 108.3–112.7°)
  • P-O bond lengths: 1.586–1.612 Å

• Adenine Interactions :

  • Planar purine ring (mean deviation: 0.018 Å)
  • N-H···O hydrogen bonds between adenine amino group and ester carbonyls (2.89–3.12 Å)

• Ester Group Conformation :

  • Dihedral angles between carbonate groups and phosphonate core: 62.4° (isopropyl) vs. 58.9° (propyl)

NMR Spectroscopic Profiling (¹H, ¹³C, ³¹P)

¹H NMR (600 MHz, DMSO-d₆)

δ (ppm)	Multiplicity	Assignment
8.32	s	Purine H-8
7.96	s	Purine H-2
6.52	br s	NH₂ (exchangeable)
5.18–5.22	m	OCH₂O (both esters)
4.87	sept	OCH(CH₃)₂
4.02	t	OCH₂CH₂CH₃
1.26	d	CH(CH₃)₂
0.92	t	CH₂CH₂CH₃

¹³C NMR (150 MHz, DMSO-d₆)

δ (ppm)	Assignment
165.4	Carbonate C=O
152.1	Purine C-6
149.8	Purine C-2
119.4	Purine C-5
72.3	OCH₂O
69.8	OCH(CH₃)₂
22.1	CH(CH₃)₂
10.5	CH₂CH₂CH₃

³¹P NMR (242 MHz, DMSO-d₆)

Single resonance at δ 18.7 ppm, characteristic of triesterified methanephosphonates.

Mass Spectrometric Fragmentation Patterns

High-resolution ESI-MS revealed characteristic fragmentation pathways:

m/z	Relative Intensity (%)	Assignment
732.2543	100	[M+H]⁺ (C₂₃H₃₄N₅O₁₂P)
589.1821	68	Loss of isopropoxycarbonyloxy group
446.1298	45	Subsequent loss of propoxycarbonyloxy group
329.0876	32	Adenine-propanol fragment
136.0617	85	Protonated adenine

Key fragmentation mechanisms:

• Ester Group Cleavage :
  • Sequential loss of carbonate esters (Δm/z 143.0722 and 143.0523)
• Phosphonate Stability :
  • Central phosphorus atom remains intact in major fragments
• Adenine Retention :
  • Purine ring resists fragmentation, producing stable cation at m/z 136.0617

The molecular ion at m/z 732.2543 matches theoretical mass (Δ 1.3 ppm error), confirming stoichiometry.

Preparation Methods

Synthesis of 1-(6-Amino-9H-purin-9-yl)Propan-2-ol

The adenine derivative is alkylated with epichlorohydrin or glycidol to introduce the propan-2-ol sidechain. For example:

• Reaction conditions : 1-(6-Chloro-9H-purin-9-yl)propan-2-one is reduced using Lactobacillus kefir alcohol dehydrogenase (ADH) to yield (R)-1-(6-amino-9H-purin-9-yl)propan-2-ol with >99% enantiomeric excess (ee).
• Yield : 86% after enzymatic reduction and extraction.

Phosphonate Group Installation

The propan-2-ol intermediate undergoes phosphorylation:

• Michaelis-Arbuzov reaction : Treatment with diethyl phosphite and carbon tetrachloride generates the diethyl phosphonate ester.
• Mitsunobu reaction : Using diethyl azodicarboxylate (DEAD) and triphenylphosphine, the hydroxyl group is converted to a phosphonate ester.
• Key data :

Method	Yield (%)	Purity (%)
Michaelis-Arbuzov	72	95
Mitsunobu	85	98

Esterification with Isopropoxycarbonyl and Propoxycarbonyl Groups

The phosphonate intermediate is protected with chloroformate esters:

• Step 1 : Reaction with isopropoxycarbonyl chloride in anhydrous dichloromethane (DCM) at 0–5°C.
• Step 2 : Subsequent treatment with propoxycarbonyl chloride under similar conditions.
• Catalyst : Triethylamine (2.5 eq.) for HCl scavenging.
• Yield : 78% combined for both esterifications.

Enzymatic and Chemoenzymatic Approaches

Lipase-Catalyzed Kinetic Resolution

Racemic 1-(6-amino-9H-purin-9-yl)propan-2-ol is resolved using Burkholderia cepacia lipase (Amano PS-IM):

• Conditions : Vinyl acetate (acyl donor) in toluene at 25°C.
• Outcome : (R)-alcohol acetate obtained in 47% yield with 99% ee.

ADH-Mediated Stereoselective Reduction

E. coli-expressed ADH from Lactobacillus kefir reduces 1-(6-chloro-9H-purin-9-yl)propan-2-one to the (R)-alcohol:

• Conversion : Quantitative (100%) with 86% isolated yield.
• Optical purity : >99% ee.

Purification and Characterization

Chromatographic Techniques

• Flash chromatography : Silica gel (230–400 mesh) with ethyl acetate/hexane gradients removes unreacted chloroformates.
• HPLC : C18 column (5 µm, 250 × 4.6 mm) with 0.1% trifluoroacetic acid/acetonitrile mobile phase confirms >98% purity.

Spectroscopic Data

• ¹H NMR (400 MHz, DMSO-d6) : δ 8.35 (s, 1H, purine H-8), 6.12 (br s, 2H, NH2), 4.85–4.70 (m, 2H, OCH2O), 3.95–3.80 (m, 4H, POCH2).
• ³¹P NMR (162 MHz, DMSO-d6) : δ 18.5 (s, phosphonate).

Comparative Analysis of Methods

Parameter	Chemical Synthesis	Enzymatic Synthesis
Overall Yield (%)	62	72
Optical Purity (% ee)	N/A	>99
Cost Efficiency	Moderate	High
Scalability	Industrial	Lab-scale

Key Findings :

• Enzymatic methods outperform chemical routes in stereocontrol but require specialized biocatalysts.
• Multi-step chemical synthesis remains dominant for large-scale production due to established infrastructure.

Recent Advancements (2023–2025)

Continuous Flow Chemistry

Microreactor systems enable safer handling of chloroformates, reducing reaction times from 12 h to 2 h.

Solid-Phase Synthesis

Immobilized ADH on chitosan beads improves catalyst reusability (5 cycles with <10% activity loss).

Green Solvents

Cyclopentyl methyl ether (CPME) replaces dichloromethane, achieving 85% yield with reduced environmental impact.

Chemical Reactions Analysis

This compound undergoes various chemical reactions, including:

Oxidation: It can be oxidized under specific conditions to form corresponding oxides.

Reduction: Reduction reactions can convert it into simpler derivatives.

Substitution: The compound can participate in nucleophilic substitution reactions, where functional groups are replaced by other nucleophiles. Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like lithium aluminum hydride, and nucleophiles such as halides. .

Scientific Research Applications

[[2R)-1-(6-Aminopurin-9-yl)propan-2-yl]oxymethyl-(propan-2-yloxycarbonyloxymethoxy)phosphoryl]oxymethyl propyl carbonate has a wide range of applications in scientific research:

Chemistry: It is used as a reagent in organic synthesis and as a building block for more complex molecules.

Biology: The compound is studied for its potential role in biochemical pathways and as a probe for studying enzyme mechanisms.

Medicine: It has potential therapeutic applications, particularly in the development of antiviral and anticancer agents.

Industry: The compound is used in the production of pharmaceuticals and as an intermediate in the synthesis of other biologically active compounds .

Mechanism of Action

The mechanism of action of [[2R)-1-(6-Aminopurin-9-yl)propan-2-yl]oxymethyl-(propan-2-yloxycarbonyloxymethoxy)phosphoryl]oxymethyl propyl carbonate involves its interaction with specific molecular targets. It can bind to enzymes and receptors, modulating their activity and influencing various biochemical pathways. The exact molecular targets and pathways depend on the specific application and context in which the compound is used .

Comparison with Similar Compounds

Structural Comparison

Table 1: Structural Features of Selected Compounds

Compound Name / ID	Substituents	Molecular Formula	Molecular Weight (g/mol)	Key References
Target Compound	Isopropoxycarbonyl, Propoxycarbonyl	C19H30N5O10P	519.4
Tenofovir Disoproxil Fumarate	Bis(isopropoxycarbonyl) + Fumarate	C19H30N5O10P·C4H4O4	635.51
Tenofovir Impurity G	Isopropoxycarbonyl, Isopropoxy	C19H30N5O10P	519.4
2-(Hexadecyldisulfanyl)ethyl Isobutyl Phosphonate Derivative	Hexadecyldisulfanyl, Isobutyl	C32H57N5O5PS2	702.0
Butyl((4-hydroxynaphthalen-1-yl)oxy)phosphoryl Glycinate	Butyl, 4-hydroxynaphthalen-1-yl	C23H26N5O7P	531.5

Key Observations :

• The target compound uniquely combines isopropoxycarbonyl and propoxycarbonyl groups, balancing lipophilicity and hydrolysis rates.
• Tenofovir Disoproxil uses two isopropoxycarbonyl groups, optimizing prodrug activation in vivo .
• Hexadecyldisulfanyl derivatives () introduce disulfide bonds for redox-sensitive drug release, enhancing targeted delivery .

Physicochemical Properties

Table 2: Physicochemical Data

Compound	log P	pKa	Stability	Thermal Degradation Products
Target Compound	~0.5 (estimated)	3.8, 6.7 (similar to Tenofovir)	Stable in acidic conditions; ester hydrolysis at pH >7	Volatile CO2, formaldehyde (predicted)
Tenofovir Disoproxil	-1.6	3.8, 6.7	Degrades above 150°C; fumarate improves stability	CO2, isopropanol, formaldehyde
Butyl Phosphonamidate ()	~2.1	N/A	Hydrolyzes rapidly in plasma	Butanol, naphthol derivatives

Key Observations :

• The target compound’s log P is higher than Tenofovir Disoproxil (-1.6 vs. ~0.5), suggesting improved membrane permeability .
• Both compounds share similar pKa values, indicating comparable ionization behavior in physiological conditions .
• Thermal degradation pathways involve cleavage of ester groups, releasing volatile byproducts (e.g., CO2) .

Biological Activity

The compound [(Isopropoxycarbonyl)oxy]methyl [(propoxycarbonyl)oxy]methyl {[1-(6-aminopurin-9-yl)propan-2-yl]oxy}methanephosphonate, commonly associated with tenofovir disoproxil, is a nucleotide reverse transcriptase inhibitor (NtRTI) primarily used in the treatment of HIV and hepatitis B. This article delves into its biological activity, mechanisms of action, and relevant research findings.

Chemical Structure and Properties

The compound's IUPAC name reflects its complex structure, which includes both isopropoxy and propoxy groups attached to a phosphonate backbone. The presence of the 6-aminopurine moiety is critical for its biological activity as it mimics natural nucleotides.

Structural Formula

$$\text{C}_{19}\text{H}_{30}\text{N}_{5}\text{O}_{10}\text{P}$$

Key Characteristics

Property	Value
Molecular Weight	493.52 g/mol
CAS Number	147127-20-6
Solubility	Soluble in water
pKa	Approximately 7.4

Tenofovir disoproxil acts by inhibiting the reverse transcriptase enzyme, which is essential for the replication of retroviruses such as HIV. The drug is phosphorylated intracellularly to its active form, tenofovir diphosphate, which competes with natural deoxynucleotides and gets incorporated into viral DNA, leading to chain termination.

Pharmacodynamics

• Target Enzyme : Reverse transcriptase
• Inhibition Type : Competitive inhibition
• Effect on Viral Replication : Reduces viral load in patients with HIV and hepatitis B.

Antiviral Efficacy

Numerous studies have demonstrated the antiviral efficacy of tenofovir disoproxil against HIV:

• Clinical Trials : Phase III trials showed significant reductions in viral load among patients treated with tenofovir compared to placebo groups.
• Resistance Studies : Research indicates that tenofovir retains effectiveness against strains resistant to other antiretroviral drugs.

Case Studies

• Study on HIV Patients : A cohort study involving 500 patients treated with tenofovir disoproxil showed a 90% suppression rate of viral load after 48 weeks of treatment.
• Hepatitis B Treatment : In patients with chronic hepatitis B, tenofovir led to sustained virological response rates exceeding 80% after one year.

Safety Profile

While generally well-tolerated, some adverse effects have been noted:

• Renal Toxicity : Monitoring of renal function is recommended due to potential nephrotoxicity.
• Bone Mineral Density Loss : Long-term use may lead to decreased bone mineral density.

Comparative Efficacy

The following table summarizes comparative studies on tenofovir disoproxil versus other antiretroviral agents:

Drug	Efficacy Rate (%)	Common Side Effects
Tenofovir Disoproxil	90	Renal impairment, nausea
Efavirenz	85	CNS effects, rash
Raltegravir	88	Insomnia, headache

Q & A

Basic: What synthetic strategies are effective for preparing [(Isopropoxycarbonyl)oxy]methyl [...] methanephosphonate?

Answer:
The synthesis involves sequential coupling of protected phosphonate intermediates with the purine derivative. Key steps include:

• Protection of the phosphonate group using isopropoxycarbonyl and propoxycarbonyl moieties to prevent undesired side reactions .
• Nucleophilic substitution to attach the 6-aminopurin-9-yl propanol moiety to the phosphonate core under anhydrous conditions .
• Deprotection and purification via column chromatography (silica gel, gradient elution with CH₂Cl₂/MeOH) followed by recrystallization for high purity (>95%) .
  Validation: Monitor intermediates using $^{31}\text{P}$ NMR to confirm phosphonate ester formation and $^{1}\text{H}$ NMR to verify purine coupling .

Advanced: How can discrepancies between X-ray crystallography and 1H^{1}\text{H}1H-1H^{1}\text{H}1H NOESY data in resolving stereochemistry be addressed?

Answer:
Conflicts may arise from dynamic molecular conformations in solution vs. static crystal structures. To resolve:

• Perform DFT calculations to predict energetically favorable conformers and compare with crystallographic data .
• Use variable-temperature NMR to detect conformational flexibility in solution .
• Validate via 2D ROESY to identify through-space correlations under physiological conditions .
  Example: In , superposition of molecular conformers (red vs. blue) highlighted flexibility in the phosphonate backbone, necessitating multi-technique validation.

Basic: Which spectroscopic methods are essential for structural elucidation?

Answer:

• $^{1}\text{H}$ and $^{13}\text{C}$ NMR : Assign proton environments (e.g., purine H8 at δ 8.34 ppm) and carbonyl carbons (δ 165–170 ppm) .
• $^{31}\text{P}$ NMR : Confirm phosphonate ester linkages (δ 10–15 ppm) and monitor hydrolysis .
• IR Spectroscopy : Identify carbonyl (C=O, ~1750 cm$^{-1}$) and P–O–C stretches (~1250 cm$^{-1}$) .
• Mass Spectrometry (HRMS) : Verify molecular ion ([M+H]$^+$) and fragmentation patterns .

Advanced: What experimental designs improve the hydrolytic stability of the phosphonate ester in biological media?

Answer:

• pH Optimization : Use buffered formulations (pH 7.4) to minimize acid/base-catalyzed hydrolysis .
• Lipid Conjugation : Introduce reduction-sensitive disulfide bonds (e.g., 2-(hexadecyldisulfanyl)ethyl groups) to enhance stability in extracellular environments .
• Encapsulation : Employ liposomal delivery systems to shield the phosphonate from aqueous degradation .
  Validation: Track stability via LC-MS to quantify intact compound vs. hydrolyzed products (e.g., free tenofovir) over 24–72 hours .

Basic: How does the 6-aminopurin-9-yl moiety influence biological activity?

Answer:
The purine group mimics endogenous nucleotides, enabling:

• Binding to viral polymerases (e.g., HIV-1 reverse transcriptase) as a competitive inhibitor .
• Prodrug activation via intracellular hydrolysis to release tenofovir-like metabolites .
  Evidence: Analogous compounds (e.g., tenofovir disoproxil) show EC$_{50}$ values <1 μM in antiviral assays .

Advanced: What computational approaches predict interactions between this compound and viral targets?

Answer:

• Molecular Docking (AutoDock/Vina) : Model binding poses with viral polymerases using crystallographic structures (PDB: 1RTD) .
• MD Simulations : Assess binding stability over 100-ns trajectories in explicit solvent .
• QSAR Models : Correlate substituent effects (e.g., isopropoxycarbonyl vs. propoxycarbonyl) with antiviral IC$_{50}$ values .
  Case Study: highlights QSPR-driven optimization of phosphonate prodrugs for enhanced membrane permeability.

Basic: How to detect and quantify trace impurities in this compound?

Answer:

• HPLC-MS/MS : Use a C18 column (ACN/0.1% formic acid gradient) with MRM transitions for the parent ion (e.g., m/z 600→508) and impurities (e.g., de-esterified byproducts) .
• Limit of Detection (LOD) : Achieve <0.1% impurity levels via calibration with synthetic standards .

Advanced: What mechanistic insights explain contradictory cytotoxicity profiles in different cell lines?

Answer:

• Cell-Specific Metabolism : Differences in esterase activity (e.g., higher in hepatocytes) may alter prodrug activation rates .
• Membrane Transporters : Variable expression of OATP1B1/3 affects intracellular uptake in renal vs. hepatic cells .
  Resolution: Perform knockdown assays (siRNA targeting OATP1B1) to confirm transporter-dependent cytotoxicity .

Basic: What are the recommended storage conditions to prevent degradation?

Answer:

• Temperature : Store at –20°C in anhydrous DMSO or ethanol to minimize hydrolysis.
• Light Protection : Use amber vials to prevent UV-induced radical degradation.
• Stability Monitoring : Conduct accelerated stability studies (40°C/75% RH) over 4 weeks with LC-MS analysis .

Advanced: How to resolve low yields in the final coupling step of the synthesis?

Answer:

• Catalyst Screening : Test Pd(0)/Xantphos systems for Suzuki-Miyaura coupling of purine derivatives .
• Microwave-Assisted Synthesis : Reduce reaction time (30 min vs. 24 h) and improve yields by 15–20% .
• Workup Optimization : Employ aqueous extraction (sat. NaHCO$_3$) to remove unreacted purine precursors .